Cas no 1841-44-7 (5-Fluoro-2-(4-fluorophenyl)benzoic Acid)

• Product Name: 5-Fluoro-2-(4-fluorophenyl)benzoic Acid
• CAS No: 1841-44-7
• MF: C₁₃H₈F₂O₂
• MW: 234.198230743408
• MDL: MFCD11933470
• CID: 2622052
• Update Time: 2025-10-29

5-Fluoro-2-(4-fluorophenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4,4'-Difluoro-[1,1'-biphenyl]-2-carboxylic acid
• 2-(4-FLUOROPHENYL)-5-FLUOROBENZOIC ACID
• 4',4-Difluorobiphenyl-2-carboxylic acid
• 5-fluoro-2-(4-fluorophenyl)benzoic acid
• 4,4'-Difluoro[1,1'-biphenyl]-2-carboxylic acid
• 5-Fluoro-2-(4-fluorophenyl)benzoic Acid

• MDL： MFCD11933470
• Inchi： 1S/C13H8F2O2/c14-9-3-1-8(2-4-9)11-6-5-10(15)7-12(11)13(16)17/h1-7H,(H,16,17)
• InChI Key： CHQPXZPHDTZKPT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-Fluoro-2-(4-fluorophenyl)benzoic Acid

5-Fluoro-2-(4-fluorophenyl)benzoic Acid: A Comprehensive Overview

The compound 5-Fluoro-2-(4-fluorophenyl)benzoic Acid, identified by the CAS number 1841-44-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. The molecule consists of a benzoic acid core with fluorine substituents at specific positions, which contribute to its distinct chemical behavior and biological activity.

Recent studies have highlighted the importance of fluorinated aromatic compounds like 5-Fluoro-2-(4-fluorophenyl)benzoic Acid in the development of novel therapeutic agents. Fluorine substitution is known to enhance the lipophilicity and stability of molecules, making them more suitable for drug delivery systems. Researchers have explored the compound's ability to inhibit certain enzymes and receptors, which could pave the way for its use in treating conditions such as cancer, inflammation, and neurodegenerative diseases.

The synthesis of 5-Fluoro-2-(4-fluorophenyl)benzoic Acid involves a multi-step process that typically includes nucleophilic aromatic substitution or coupling reactions. These methods have been optimized in recent years to improve yield and purity. For instance, a study published in 2023 demonstrated a novel approach using palladium-catalyzed cross-coupling reactions, which significantly reduced reaction time and increased product quality.

In terms of physical properties, 5-Fluoro-2-(4-fluorophenyl)benzoic Acid exhibits a melting point of approximately 160°C and is sparingly soluble in water but readily dissolves in organic solvents like dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the ultraviolet region, indicating potential applications in optoelectronic materials.

The biological evaluation of this compound has revealed promising results in preclinical studies. For example, it has demonstrated selective inhibition against certain kinases involved in cellular signaling pathways. This selectivity suggests that the compound could be developed into a targeted therapy with fewer off-target effects compared to existing drugs.

In addition to its pharmacological applications, 5-Fluoro-2-(4-fluorophenyl)benzoic Acid has been investigated for its role in material science. Its ability to form stable crystal structures makes it a candidate for use in organic semiconductors and nonlinear optical materials. Researchers have also explored its potential as a building block for constructing more complex molecular architectures.

The environmental impact of synthesizing and using this compound is another area of interest. Studies have shown that while the synthesis process generates minimal hazardous waste, further optimization is needed to enhance sustainability. Green chemistry approaches, such as using renewable solvents or catalytic systems, are being explored to reduce the ecological footprint associated with its production.

In conclusion, 5-Fluoro-2-(4-fluorophenyl)benzoic Acid (CAS No: 1841-44-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application research, position it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new potentials for this molecule, its role in advancing science and technology is expected to grow significantly.